1'-(4-Phenyloxane-4-carbonyl)spiro[3H-chromene-2,3'-pyrrolidine]-4-one

• IUPAC Name: 1'-(4-phenyloxane-4-carbonyl)spiro[3H-chromene-2,3'-pyrrolidine]-4-one
• InChI: InChI=1S/C24H25NO4/c26-20-16-23(29-21-9-5-4-8-19(20)21)10-13-25(17-23)22(27)24(11-14-28-15-12-24)18-6-2-1-3-7-18/h1-9H,10-17H2
• InChI Key: KIHPJAMFJKCZQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12CC(=O)C3=CC=CC=C3O2)C(=O)C4(CCOCC4)C5=CC=CC=C5
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol
• CAS No.: 1448043-96-6

Description

The compound “1’-(4-Phenyloxane-4-carbonyl)spiro[3H-chromene-2,3’-pyrrolidine]-4-one” is a complex organic molecule. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. The molecule also contains a pyrrolidine ring, a five-membered ring with one nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The spirocyclic structure and the pyrrolidine ring would contribute to the three-dimensional shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present in the molecule. For instance, the carbonyl group could undergo reactions such as nucleophilic addition or reduction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a pyrrolidine ring could contribute to its stereochemistry.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Pyrrolidine derivatives have been used in drug discovery due to their ability to efficiently explore the pharmacophore space.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of drug discovery given the interest in pyrrolidine derivatives.